Cas no 1784111-56-3 (Benzo[b]thiophene-3-acetic acid, 6-chloro-)

Benzo[b]thiophene-3-acetic acid, 6-chloro- structure
1784111-56-3 structure
Product Name:Benzo[b]thiophene-3-acetic acid, 6-chloro-
CAS No:1784111-56-3
MF:C10H7ClO2S
MW:226.679380655289
MDL:MFCD34562942
CID:5404621
PubChem ID:22007875
Update Time:2024-03-01

Benzo[b]thiophene-3-acetic acid, 6-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-acetic acid, 6-chloro-
    • 2-(6-chloro-1-benzothiophen-3-yl)acetic acid
    • MDL: MFCD34562942
    • Inchi: 1S/C10H7ClO2S/c11-7-1-2-8-6(3-10(12)13)5-14-9(8)4-7/h1-2,4-5H,3H2,(H,12,13)
    • InChI Key: ASCVJQNLBVEYQU-UHFFFAOYSA-N
    • SMILES: C12=CC(Cl)=CC=C1C(CC(O)=O)=CS2

Computed Properties

  • Exact Mass: 225.9855283g/mol
  • Monoisotopic Mass: 225.9855283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 1.487±0.06 g/cm3(Predicted)
  • Boiling Point: 410.6±30.0 °C(Predicted)
  • pka: 4.11±0.30(Predicted)

Benzo[b]thiophene-3-acetic acid, 6-chloro- Pricemore >>

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